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Compound of Interest

Compound Name:
D,L-Venlafaxine-d11

Hydrochloride (Major)

Cat. No.: B585770 Get Quote

An In-depth Technical Guide on the Safety and Handling of D,L-Venlafaxine-d11 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for D,L-

Venlafaxine-d11 Hydrochloride (CAS Number: 1216539-56-8), a deuterated analog of

Venlafaxine Hydrochloride.[1] The following sections detail the hazard classifications, physical

and chemical properties, toxicological data, and recommended procedures for safe handling,

storage, and disposal.

Hazard Identification and Classification
D,L-Venlafaxine-d11 Hydrochloride is classified as a hazardous substance. The primary health

hazards are identified as follows:

Acute Oral Toxicity: Harmful if swallowed.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child and may cause

harm to breast-fed children.[1]

Chronic Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[1]
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GHS Hazard Pictograms:

Health Hazard

Exclamation Mark

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

H361-H362: Suspected of damaging fertility or the unborn child. May cause harm to breast-

fed children.[1]

H412: Harmful to aquatic life with long lasting effects.[1]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Source

Chemical Name
D,L-Venlafaxine-d11

Hydrochloride
LGC Standards

CAS Number 1216539-56-8 [1]

Molecular Formula C₁₇H₁₇D₁₁ClNO₂ [1]

Molecular Weight 324.93 g/mol [1]

Appearance Off-White Solid CymitQuimica

Solubility (non-deuterated) 572 mg/mL in water ChemBK

Melting Point (non-deuterated) 215-217 °C ChemBK

Table 2: Toxicological Data
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Test Species Route Value Source

LD50 (Oral, non-

deuterated)
Rat (female) Oral 350 mg/kg DrugBank Online

LD50 (Oral, non-

deuterated)
Rat (male) Oral 700 mg/kg DrugBank Online

Note: Specific toxicological data for the deuterated form (d11) is not readily available. The data

presented is for the non-deuterated Venlafaxine Hydrochloride and should be used as an

indicator of potential toxicity.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. Standard laboratory PPE is required:

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[2]

Body Protection: A laboratory coat is mandatory. For larger quantities or where significant

exposure is possible, impervious clothing should be worn.[2]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

suitable respirator should be used.[2]

Safe Handling Workflow
The following workflow outlines the key steps for the safe handling of D,L-Venlafaxine-d11

Hydrochloride from receipt to disposal.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Prepare for Use

Weigh in a Ventilated Enclosure

Prepare Solution in a Fume Hood

Collect Waste in a Labeled, Sealed Container

Generate Waste

Dispose of as Hazardous Waste via Licensed Contractor

Venlafaxine

Serotonin Transporter (SERT)
Inhibits

Norepinephrine Transporter (NET)

Inhibits Increased Synaptic Neurotransmitter Levels

Reduces Reuptake

Reduces Reuptake

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d11 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585770#safety-and-handling-precautions-for-d-l-
venlafaxine-d11-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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